![molecular formula C4H5N3O2 B138375 2-Methyl-5-nitroimidazole CAS No. 696-23-1](/img/structure/B138375.png)
2-Methyl-5-nitroimidazole
Overview
Description
2-Methyl-5-nitroimidazole is a C-nitro compound and a member of imidazoles . It is a white to beige powder . It is mainly used to synthesize intermediate of medicines such as Metronidazole and dimetridazole .
Synthesis Analysis
This compound has been synthesized via various methods. For instance, (E)-N’-[1-(4-Bromophenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethylidene] isonicotinohydrazide was synthesized via a two-step protocol in which the first step involved the preparation of the key intermediate, 1-(4-bromophenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethan-1-one . Aryloxy derivatives and amines from 1-chloromethyl-2-methyl-5-nitroimidazole were synthesized by reacting 1-chloromethyl-2-methyl-5-nitroimidazole with appropriate phenols and amines .
Molecular Structure Analysis
The molecular formula of this compound is C4H5N3O2 . The molecular weight is 127.10 g/mol . The InChI is InChI=1S/C4H5N3O2/c1-3-5-2-4 (6-3)7 (8)9/h2H,1H3, (H,5,6) .
Chemical Reactions Analysis
The antimicrobial actions of 5-nitroimidazoles rely on the enzymatic one- or two-electron reduction of the 5-nitro group in microbial cells to generate toxic, short-lived intermediates (e.g., radical, 5-nitroso and 5-hydroxylamine species) and/or non-reactive metabolites (e.g., 5-aminoimidazoles) .
Physical And Chemical Properties Analysis
This compound is a solid creamish white powder . It has a density of 1.426 . It is slightly soluble in ethanol, easily soluble in diluted acid and diluted alkali .
Scientific Research Applications
Antimicrobial and Antibacterial Properties
2-Methyl-5-nitroimidazole and its derivatives exhibit significant antimicrobial and antibacterial activities. Studies have demonstrated their effectiveness against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The compounds have shown remarkable inhibition of various bacteria such as Staphylococcus aureus, Streptococcus epidermidis, MRSA, Bacillus subtilis, and Gram-negative Klebsiella pneumoniae. These findings highlight the potential of this compound derivatives in the development of new antibacterial agents, offering promising avenues for tackling infections caused by these pathogens (Hadj-esfandiari et al., 2007), (Benkli et al., 2003).
Antiprotozoal Activity
This compound derivatives have also been investigated for their activity against various protozoan species. This includes action against organisms like Entamoeba histolytica, indicating the potential use of these compounds in treating infections caused by protozoa. The research suggests that certain structural modifications in these compounds can enhance their antiprotozoal activity, offering insights into drug design and development for targeting protozoan infections (Winkelmann et al., 1977).
Enzymatic Reduction and Radical Intermediates
Studies have explored the enzymatic reduction of this compound and its derivatives, particularly focusing on their interactions with proteins and intracellular components. The formation of radical intermediates through enzymatic reduction plays a crucial role in the drug's cytotoxicity, offering insights into the mechanism of action and potential side effects. These findings are crucial for understanding the pharmacodynamics of these compounds and for optimizing their therapeutic use while minimizing adverse effects (Avagyan & Smith, 2013).
Antibiotic Resistance Mechanisms
Research into the resistance mechanisms against 5-Nitroimidazole-based antibiotics, which include this compound derivatives, has shed light on the bacterial strategies to evade the antibacterial effects of these drugs. Understanding these mechanisms, such as the modification of drug uptake or alteration of reduction efficiency by bacteria, is essential for developing strategies to combat antibiotic resistance and for designing more effective antimicrobial agents (Leiros et al., 2004).
Safety and Hazards
2-Methyl-5-nitroimidazole may cause eye irritation and skin irritation . Ingestion may cause irritation of the digestive tract . Inhalation may cause respiratory tract irritation . It is recommended to avoid contact with skin, eyes, or clothing, and not to eat, drink, or smoke when using this product .
Future Directions
The nitroimidazole scaffold has been given two life-saving drugs (Delamanid and Pretomanid) used to treat MDR (multi-drug resistant) tuberculosis . Keeping in view the highly successful track-record of the nitroimidazole scaffold in providing breakthrough therapeutic drugs, this comprehensive review focuses explicitly on presenting the activity profile and synthetic chemistry of functionalized nitroimidazole . This opens up new opportunities for researchers to design future generation novel and potent imidazole- and benzimidazole-containing drugs .
Mechanism of Action
Target of Action
2-Methyl-5-nitroimidazole, a nitroimidazole derivative, primarily targets anaerobic bacteria and protozoa . The drug is effective against organisms such as Trichomonas vaginalis, Entamoeba histolytica, and Giardia lamblia . These organisms are responsible for various infections, including trichomoniasis, amebiasis, and giardiasis .
Mode of Action
The mode of action of this compound involves a series of steps. Initially, the drug enters the target pathogen, where the nitro group of the compound is reduced by bacterial or parasitic nitroreductase enzymes . This reduction process generates radical anions and reactive intermediates . The highly reactive species can modify microbial proteins, DNA, and lipids, leading to microbial killing . The reduction to 5-aminoimidazoles is one important mechanism of nitroimidazole resistance .
Biochemical Pathways
The antimicrobial actions of this compound rely on the enzymatic one- or two-electron reduction of the 5-nitro group in microbial cells to generate toxic, short-lived intermediates (e.g., radical, 5-nitroso, and 5-hydroxylamine species) and/or non-reactive metabolites (e.g., 5-aminoimidazoles) . Different types of microbial enzymes with a low redox potential can reduce the nitro group, such as ferredoxin, flavodoxin, thioredoxin reductases, and nitroreductases .
Pharmacokinetics
The pharmacokinetics of this compound and its derivatives like metronidazole are complex. Metronidazole, for instance, is almost completely absorbed when given orally, with bioavailability >90% for tablets . It is distributed widely and has low protein binding (<20%) . The major route of elimination of metronidazole and its metabolites is via the urine (60% to 80% of the dose), with fecal excretion accounting for 6% to 15% of the dose .
Result of Action
The result of the action of this compound is the disruption of the DNA of the susceptible bacteria and inhibition of the protein synthesis of the cell wall, leading to cell death . The drug acts as a bactericidal and antimicrobial agent . The highly reactive species generated from the reduction of the nitro group can cause DNA strand breaks, DNA helix destabilization, unwinding of DNA, and finally cell death .
Action Environment
The action of this compound is heavily reliant on the in vivo bioactivation, mainly mediated by widely distributed bacterial nitroreductases (NTRs) . The bioactivation can also lead to severe toxicities and drug resistance . The drug exerts antibacterial effects in an anaerobic environment against most obligate anaerobes . Therefore, the environment in which the drug is used significantly influences its action, efficacy, and stability.
Biochemical Analysis
Biochemical Properties
2-Methyl-5-nitroimidazole interacts with various enzymes, proteins, and other biomolecules. It is metabolized by a nitroreductase from a human pathogen Haemophilus influenzae (HiNfsB) . This enzyme effectively metabolizes ten clinically used nitroimidazoles . The metabolism of this compound can generate not only canonical nitroreduction metabolites but also stable, novel dimeric products .
Cellular Effects
The cellular effects of this compound are primarily related to its antimicrobial activities. The antimicrobial actions of 5-nitroimidazoles rely on the enzymatic one- or two-electron reduction of the 5-nitro group in microbial cells to generate toxic, short-lived intermediates (e.g., radical, 5-nitroso and 5-hydroxylamine species) and/or non-reactive metabolites (e.g., 5-aminoimidazoles) . These highly reactive intermediates can cause DNA damage and lead to cell death .
Molecular Mechanism
The molecular mechanism of action of this compound involves the reduction of the nitro group in its structure. This reduction is believed to be responsible for the antiprotozoal activity . The nitro group of this compound is reduced in Trichomonas by a ferredoxin-mediated electron transport system . The free nitro radical generated as a result of this reduction is believed to be responsible for the antiprotozoal activity .
Metabolic Pathways
This compound is involved in various metabolic pathways. It is significantly metabolized in humans prior to excretion
Transport and Distribution
It is known that nitroimidazoles are highly lipid-soluble, which allows them to become widely distributed in all tissues .
Properties
IUPAC Name |
2-methyl-5-nitro-1H-imidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O2/c1-3-5-2-4(6-3)7(8)9/h2H,1H3,(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFYTTYVSDVWNMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(N1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2061010 | |
Record name | 1H-Imidazole, 2-methyl-4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2061010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
696-23-1, 88054-22-2, 100215-29-0 | |
Record name | 2-Methyl-5-nitroimidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=696-23-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Menidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000696231 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Imidazole, 2-methyl-5-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1H-Imidazole, 2-methyl-4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2061010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-4-nitroimidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.720 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1H-Imidazole, 2-methyl-5-nitro | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.117.557 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-methyl-5-nitro-1H-imidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-METHYL-5-NITROIMIDAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/24AG2WW15W | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.